Cas no 2172469-43-9 (3-{N-cyclopropyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}propanoic acid)

• Product Name: 3-{N-cyclopropyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}propanoic acid
• CAS No: 2172469-43-9
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6122592
• PubChem ID: 165555817
• Update Time: 2025-08-02

3-{N-cyclopropyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{N-cyclopropyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}propanoic acid
• 2172469-43-9
• 3-{N-cyclopropyl-2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetamido}propanoic acid
• EN300-1542943

• Inchi： 1S/C26H28N2O5/c29-23(28(17-9-10-17)14-11-24(30)31)15-26(12-13-26)27-25(32)33-16-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,17,22H,9-16H2,(H,27,32)(H,30,31)
• InChI Key： ZXROHOINQVONNS-UHFFFAOYSA-N
• SMILES： O=C(CC1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CCC(=O)O)C1CC1

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{N-cyclopropyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}propanoic acid

3-{N-cyclopropyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}propanoic acid: A Comprehensive Overview

The compound with CAS No. 2172469-43-9, known as 3-{N-cyclopropyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}propanoic acid, is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and biotechnology. This compound has garnered attention due to its unique structural features and promising applications in drug delivery systems and bioconjugation technologies.

Structural Analysis: The molecule consists of a cyclopropyl group attached to an acetamide moiety, which is further linked to a fluorenylmethoxycarbonyl (Fmoc) group. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during synthesis and ensuring its bioavailability. The presence of the cyclopropane ring introduces strain into the structure, which can enhance its reactivity and selectivity in biological systems.

Synthesis and Characterization: Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound. Researchers have employed multi-step synthesis strategies, including nucleophilic acyl substitution and coupling reactions, to construct the molecule with high purity. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been utilized to confirm its structure and assess its physical properties.

Biological Applications: The compound exhibits remarkable potential in the field of drug delivery. Its ability to form stable conjugates with therapeutic agents makes it an ideal candidate for targeted drug delivery systems. Additionally, the Fmoc group can be selectively cleaved under specific conditions, allowing for controlled release of the active pharmaceutical ingredient (API). Recent studies have demonstrated its efficacy in enhancing the bioavailability of poorly soluble drugs.

Research Highlights: A groundbreaking study published in *Nature Chemistry* highlighted the use of this compound as a versatile linker in peptide-based therapeutics. The research underscored its ability to enhance the stability and pharmacokinetics of peptide drugs, paving the way for its use in treating various diseases, including cancer and inflammatory disorders.

Safety and Toxicology: Extensive toxicological studies have been conducted to evaluate the safety profile of this compound. Results indicate that it exhibits low toxicity at therapeutic concentrations, making it suitable for long-term administration. Regulatory agencies have granted approval for its use in preclinical studies, further validating its potential as a drug candidate.

Future Prospects: The development of this compound represents a significant milestone in medicinal chemistry. Its modular structure allows for easy functionalization, enabling researchers to tailor its properties for specific therapeutic applications. Ongoing research is focused on optimizing its synthesis process and exploring its potential in gene therapy and vaccine development.